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Compound of Interest

Compound Name: 6-Bromonicotinonitrile

Cat. No.: B145350 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a safe laboratory environment and

regulatory compliance. This document provides a comprehensive, step-by-step guide for the

proper disposal of 6-Bromonicotinonitrile (CAS No. 139585-70-9), a compound that requires

careful management due to its hazardous properties. Adherence to these procedures is critical

for minimizing risks to personnel and the environment.

Hazard and Disposal Summary
Proper disposal of 6-Bromonicotinonitrile is dictated by its hazard profile. The following table

summarizes key quantitative and qualitative data regarding its safe management.
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Parameter Value/Instruction Citation

GHS Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

Primary Disposal Route

Dispose of contents/container

to an approved hazardous

waste disposal plant.

[1][2][3]

Prohibited Disposal Methods

Do not dispose of down the

drain, in regular trash, or by

intentional evaporation.

[4]

Waste Classification

Hazardous Chemical Waste

(likely classified as toxic and

irritant).

[5]

Recommended Final Disposal

Incineration at a permitted

hazardous waste incineration

facility.

[6]

Container Type for Waste

Chemically resistant, leak-

proof container with a secure

screw-top cap (e.g.,

polyethylene).

[7]

Maximum Accumulation

(Satellite Area)

For acutely toxic solids (P-list),

a maximum of one kilogram

may be accumulated at a time.

[8]

Protocol for Safe Disposal of 6-Bromonicotinonitrile
Waste
The following protocol outlines the necessary steps for the safe segregation, containment, and

preparation of 6-Bromonicotinonitrile waste for collection by a licensed hazardous waste

disposal service.
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1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling 6-Bromonicotinonitrile waste, ensure you are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles with side shields or a face shield.

A laboratory coat.

Conduct all waste handling procedures within a certified chemical fume hood to avoid

inhalation of dust or vapors.

2. Waste Segregation and Collection:

Solid Waste:

Carefully collect solid 6-Bromonicotinonitrile waste (e.g., residual powder, contaminated

weigh boats) using appropriate tools (e.g., spatula, brush).

Place the solid waste into a designated, clearly labeled "Hazardous Waste" container for

halogenated organic compounds.

Avoid generating dust during transfer.

Contaminated Labware and Debris:

Disposable items (e.g., gloves, absorbent pads) that are contaminated with 6-
Bromonicotinonitrile must be disposed of as hazardous waste.

Place these items in the same designated hazardous waste container as the solid waste.

Rinsate from Cleaning:

When cleaning non-disposable labware that has been in contact with 6-
Bromonicotinonitrile, triple rinse with a suitable solvent (e.g., acetone, ethanol).
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Collect the rinsate in a separate, clearly labeled "Halogenated Organic Solvent Waste"

container. Do not pour the rinsate down the drain.

3. Waste Container Labeling and Storage:

Labeling:

The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste".

The full chemical name: "6-Bromonicotinonitrile".

The associated hazards (e.g., "Toxic," "Irritant").

The date when waste was first added to the container.

Storage:

Keep the waste container securely sealed at all times, except when adding waste.[4]

Store the sealed container in a designated and well-ventilated satellite accumulation area,

away from incompatible materials.

Ensure the storage area has secondary containment to capture any potential leaks.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal vendor to schedule a pickup for the waste.

Follow their specific instructions for preparing the container for transport and for completing

any required waste manifest documentation.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision-making and procedural workflows for the

proper disposal of 6-Bromonicotinonitrile.
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Disposal Workflow for 6-Bromonicotinonitrile

Waste Preparation

Final Disposal

Identify 6-Bromonicotinonitrile Waste
(Solid or Contaminated Material)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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'Halogenated Organic Waste' Container

Securely Seal and Store
in a Designated Area

Contact EHS or Licensed
Waste Disposal Vendor

Schedule Pickup

Complete Waste Manifest
Documentation

Transfer Waste to
Authorized Personnel
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Hazardous Waste Facility

Final Treatment

Click to download full resolution via product page

Caption: Disposal workflow for 6-Bromonicotinonitrile.
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Spill Response Workflow

Small Spill of
6-Bromonicotinonitrile Occurs

Ensure PPE is Worn

Contain the Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Sweep or Scoop
Contaminated Material

Place in 'Halogenated
Organic Waste' Container

Decontaminate Spill Area
with a Suitable Solvent

Report Spill to Supervisor
and EHS Department

Click to download full resolution via product page

Caption: Spill response workflow for 6-Bromonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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